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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658 Get Quote

A Comparative Guide to the Synthesis of
Rochelle Salt
This guide provides a comparative overview of common laboratory methods for the synthesis of

Rochelle salt (sodium potassium tartrate tetrahydrate, KNaC₄H₄O₆·4H₂O). The information is

intended for researchers, scientists, and professionals in drug development who require an

understanding of the preparation of this ferroelectric and piezoelectric compound. While direct

quantitative comparisons of yield and purity across different methods are not extensively

available in published literature, this document outlines the methodologies and expected

qualitative outcomes based on available data.

Comparison of Synthesis Methods
Rochelle salt is typically synthesized through the neutralization of potassium bitartrate (cream

of tartar) with a sodium-containing base. The three most common methods employ sodium

carbonate (washing soda), sodium bicarbonate (baking soda), or sodium hydroxide (lye). A

summary of these methods is presented below.
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Parameter
Method 1: Sodium

Carbonate

Method 2: Sodium

Bicarbonate

Method 3: Sodium

Hydroxide

(Commercial

Method)

Primary Reactants
Potassium Bitartrate,

Sodium Carbonate

Potassium Bitartrate,

Sodium Bicarbonate

Potassium Bitartrate,

Sodium Hydroxide

Reaction Vigor

Moderate to vigorous

effervescence (CO₂

release)[1][2]

Strong effervescence

(CO₂ release)[3]

Less vigorous,

primarily a

neutralization

reaction[1][4]

Ease of pH Control
Can be self-limiting as

reaction proceeds

Requires careful

addition to control

foaming

Requires careful pH

monitoring to reach

the target of ~8[1][4]

Purity of Starting

Materials

"Washing soda" can

have varying purity.

Baking soda is

generally of high

purity.

Commercial grade lye

is typically high purity.

Reported Yield

One source estimates

a yield of

approximately 210

grams of Rochelle salt

from 200 grams of

cream of tartar and

500 grams of washing

soda.[5]

A specific experiment

yielded about 6.5

grams of powdered

Rochelle salt.[6]

Industrial processes

are optimized for high

yield, though specific

public data is scarce.

Qualitative Purity
The resulting solution

is often clear.[2]

The reaction with

unwashed cream of

tartar can result in a

tan/yellow and cloudy

solution, indicating

impurities.[1]

Industrial methods

include purification

steps with activated

charcoal to decolorize

the solution.[4][5]
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Crystal Quality

Can produce large,

well-formed crystals

with slow cooling.[2]

Unpurified starting

materials can lead to

cloudy and smaller

crystals.[1]

Controlled cooling and

seeding are used to

grow large, high-

quality single crystals

for piezoelectric

applications.[7]

Experimental Protocols
Below are detailed experimental protocols for the three primary synthesis methods.

Method 1: Synthesis using Sodium Carbonate
This method is one of the most common laboratory preparations for Rochelle salt.

Materials:

Potassium bitartrate (cream of tartar)

Sodium carbonate (anhydrous or monohydrate)

Distilled water

Beakers

Heating plate with magnetic stirrer

Filtration apparatus (funnel, filter paper)

Crystallization dish

Procedure:

A saturated solution of potassium bitartrate is prepared by dissolving it in hot distilled water

(approximately 80-100°C) with continuous stirring.[8][9]

Slowly add sodium carbonate to the hot potassium bitartrate solution. The addition should be

done in small portions to control the effervescence resulting from the release of carbon
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dioxide.[8]

Continue adding sodium carbonate until the fizzing ceases, which indicates the completion of

the neutralization reaction.[8]

The resulting hot solution is then filtered to remove any unreacted solids or impurities.[1]

The clear filtrate is allowed to cool slowly to room temperature. Seeding with a small crystal

of Rochelle salt can promote the growth of larger single crystals.[10]

Crystals will form as the solution cools and the solvent evaporates. The crystals can then be

collected by filtration.

Method 2: Synthesis using Sodium Bicarbonate
This method is similar to the sodium carbonate method, with the primary difference being the

use of sodium bicarbonate.

Materials:

Potassium bitartrate (cream of tartar)

Sodium bicarbonate

Distilled water

Beakers

Heating plate with magnetic stirrer

Filtration apparatus

Crystallization dish

Procedure:

Prepare a slurry of potassium bitartrate in hot water.
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Gradually add sodium bicarbonate to the slurry. The reaction is typically vigorous, so slow

addition is crucial to prevent excessive foaming.[3]

Continue adding sodium bicarbonate until the effervescence stops.

Filter the hot solution to remove any impurities.

Allow the filtrate to cool slowly to induce crystallization. For higher purity, the resulting

crystals can be redissolved in a minimum amount of hot distilled water and recrystallized.

Method 3: Synthesis using Sodium Hydroxide
(Commercial Approach)
This method is often employed in industrial settings and requires more careful control of the

reaction conditions.

Materials:

Potassium bitartrate (cream of tartar)

Sodium hydroxide solution (caustic soda)

Activated charcoal (for decolorization)

pH meter or indicator strips

Distilled water

Reaction vessel with heating and stirring capabilities

Filtration system

Procedure:

Potassium bitartrate is dissolved in water or a mother liquor from a previous batch.[1][4]

The solution is heated, and a hot sodium hydroxide solution is added portion-wise while

monitoring the pH. The target pH is typically around 8.[1][4]
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After neutralization, activated charcoal is added to the solution to decolorize it.[4][5]

The solution is then filtered to remove the activated charcoal and any other solid impurities.

[4][5]

The purified solution is then carefully cooled, often with the introduction of seed crystals, to

produce large, high-quality Rochelle salt crystals.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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